Cas no 1797553-21-9 (N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide)
N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide
-
- Inchi: 1S/C19H19N3O4/c1-12-7-16(13(2)25-12)19(23)21-14-8-20-22(9-14)10-15-11-24-17-5-3-4-6-18(17)26-15/h3-9,15H,10-11H2,1-2H3,(H,21,23)
- InChI Key: GVGDCOHFAHOPJG-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(NC2=CN(CC3COC4=CC=CC=C4O3)N=C2)=O)=C1C
Experimental Properties
- Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 470.3±45.0 °C(Predicted)
- pka: 13.18±0.70(Predicted)
N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6448-2261-2μmol |
N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-2,5-dimethylfuran-3-carboxamide |
1797553-21-9 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6448-2261-5μmol |
N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-2,5-dimethylfuran-3-carboxamide |
1797553-21-9 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6448-2261-10μmol |
N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-2,5-dimethylfuran-3-carboxamide |
1797553-21-9 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6448-2261-20μmol |
N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-2,5-dimethylfuran-3-carboxamide |
1797553-21-9 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6448-2261-1mg |
N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-2,5-dimethylfuran-3-carboxamide |
1797553-21-9 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6448-2261-2mg |
N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-2,5-dimethylfuran-3-carboxamide |
1797553-21-9 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6448-2261-3mg |
N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-2,5-dimethylfuran-3-carboxamide |
1797553-21-9 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6448-2261-4mg |
N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-2,5-dimethylfuran-3-carboxamide |
1797553-21-9 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6448-2261-5mg |
N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-2,5-dimethylfuran-3-carboxamide |
1797553-21-9 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6448-2261-10mg |
N-{1-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl}-2,5-dimethylfuran-3-carboxamide |
1797553-21-9 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide
N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide (CAS No. 1797553-21-9): An Overview of a Promising Compound in Medicinal Chemistry
N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide (CAS No. 1797553-21-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives and exhibits a complex molecular structure that includes a benzodioxin moiety and a furan ring. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for further research and development.
The chemical structure of N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The benzodioxin moiety, which is a six-membered ring containing two oxygen atoms, is known for its ability to modulate various biological processes. The pyrazole ring, on the other hand, is a five-membered heterocyclic ring with two nitrogen atoms and is often associated with anti-inflammatory and analgesic properties. The furan ring, a five-membered heterocyclic ring containing an oxygen atom, adds further complexity to the molecule and contributes to its overall stability and reactivity.
Recent studies have highlighted the potential therapeutic applications of N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in human peripheral blood mononuclear cells (PBMCs). These findings suggest that the compound may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the compound's potential as an analgesic agent. Preclinical studies in animal models have demonstrated that N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide exhibits significant analgesic effects without causing adverse side effects commonly associated with traditional pain medications such as nonsteroidal anti-inflammatory drugs (NSAIDs) and opioids. This makes it a promising candidate for the development of new pain management therapies.
In addition to its anti-inflammatory and analgesic properties, N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activation of the PI3K/AKT signaling pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis. These findings suggest that the compound may have potential as an anticancer agent for the treatment of various types of cancer.
The pharmacokinetic properties of N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide have also been investigated. Preclinical studies have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as a long half-life and low clearance rate. These properties make it suitable for further development as an orally administered therapeutic agent.
Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of N-[1-((2,3-dihydrobenzo[d][][]oxin-2-yl)methyl)-----------H-pyrazol-4-yl)--N-[[((fur-)-)-carbonyl])-amide.] (CAS No.. 1797553-21-9).. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects.
In conclusion, N-[1-((2,3-dihydrobenzo[d][][]oxin-2-yl)methyl)-H-pyrazol H-pyrazol H-pyrazol H-pyrazol H-pyrazol H-pyrazol H-pyrazol H-pyrazol H-pyrazol CAS No.</li></ul>CAS No.</li></ul>
CAS No.</li></ul>
CAS No.</li></ul>
CAS No.</li></ul>
CAS No.</li></ul>
CAS No.</li></ul>
CAS No.</li></ul>
CAS No.</li></ul>
CAS No.</li></ul>
N-[1-( (2 , 3 -dihydrobenzo [ d ][ ] [ ] oxin - 2 - yl ) methyl ) - H - pyraz ol - 4 - yl ] - N - [ ( furan - 3 - yl ) carbonyl ] amide . (CAS No . 1797553 - 21 - 9) represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities . Further research will undoubtedly uncover more about its potential therapeutic applications , paving the way for new treatments in various medical fields .
1797553-21-9 (N-[1-[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]-1H-pyrazol-4-yl]-2,5-dimethyl-3-furancarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)